Cas no 188014-56-4 (2-(2-Chlorophenyl)butanoic acid)

• Product Name: 2-(2-Chlorophenyl)butanoic acid
• CAS No: 188014-56-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 4709387
• PubChem ID: 22456435
• Update Time: 2024-11-06

2-(2-Chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)butanoic acid
• 2-Chloro-I+/--ethylbenzeneacetic acid
• SCHEMBL1489632
• DTXSID501295928
• 188014-56-4
• CS-0089032
• AKOS011681886
• D74792
• EN300-1138657
• 2-(2-chlorophenyl)butanoicacid
• Benzeneacetic acid, 2-chloro-alpha-ethyl-
• KS-10938
• 2-(2-Chlorophenyl)butanoic acid

• Inchi： 1S/C10H11ClO2/c1-2-7(10(12)13)8-5-3-4-6-9(8)11/h3-7H,2H2,1H3,(H,12,13)
• InChI Key： HXXSYUKBUWEHOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)CC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes